2,2'-Dinitrobibenzyl

• IUPAC Name: 1-nitro-2-[2-(2-nitrophenyl)ethyl]benzene
• InChI: InChI=1S/C14H12N2O4/c17-15(18)13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)16(19)20/h1-8H,9-10H2
• InChI Key: YBOZRPPSBVIHGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC2=CC=CC=C2[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C14H12N2O4
• DSSTOX Substance ID: DTXSID60168736
• Molecular Weight: 272.26 g/mol
• CAS RN: 16968-19-7

Description

2,2'-Dinitrobibenzyl (DNB) is an organic compound that belongs to the class of nitroaromatics. It is an aromatic compound, meaning that it contains a benzene ring with a nitro group attached to it. DNB is a yellow-orange crystalline solid at room temperature and has a molecular weight of 213.14 g/mol. It has a melting point of 99-100 °C and a boiling point of 349 °C. DNB is soluble in organic solvents such as ethanol and acetone, but is insoluble in water.

Scientific Research Applications

• Electrochemical Synthesis and Applications :

  • 2,2'-Dinitrobibenzyl can be synthesized through the electrochemical reduction of nitrobenzyl halides, like 2-nitrobenzylchloride, in various solvents. This process is efficient in liquid ammonia at low temperatures, involving a one-electron reduction and de-chlorination, followed by coupling of neutral radical intermediate species (Campo et al., 2001).
  • Another study on the electrochemical reduction of dinitrobibenzyls indicated that these compounds undergo reduction in two one-electron steps, with similar formal potentials. The disproportionation constants for these compounds were also calculated from electrochemical data (Mohammad, 1977).

• Applications in Organic Synthesis and Protective Group Chemistry :

  • 2,4-Dinitrobenzyl, a related compound, has been proposed as a temporary protecting group for 3'-terminal phosphodiester functions in oligonucleotide synthesis, indicating its potential in sophisticated chemical syntheses (Christadoulou & Reese, 1983).
  • In the field of photoremovable protecting groups in organic synthesis, 2-nitrobenzyl and related compounds like 2,4-dinitrobenzenesulphenyl are used to protect various functional groups. These can be removed by photolysis, a technique essential in syntheses involving polyfunctional molecules (Pillai, 1980).

• Environmental Impact and Biodegradation :

  • Research on the biodegradation of 2,4-dinitroanisole (DNAN), a compound related to this compound, by Nocardioides sp. JS1661, demonstrated its potential to mineralize DNAN via the 2,4-dinitrophenol pathway. This highlights the ecological relevance and biodegradation pathways of such compounds in the environment (Karthikeyan & Spain, 2016).

• Bioanalytical Chemistry Applications :

  • DNAzymes, single-stranded DNA molecules with catalytic activity, have peroxidase-mimicking activity essential in bioanalytical chemistry. These DNAzymes are used in various applications, including nucleic acid probes and assays for detecting metal cations and small molecules. The design and engineering of such DNAzymes are directly relevant to the study of this compound and related compounds (Kosman & Juskowiak, 2011).

Safety and Hazards

The safety data sheet for “2,2’-Dinitrobibenzyl” advises to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. It recommends using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.

Mechanism of Action

Target of Action

2,2’-Dinitrodibenzyl, also known as BIBENZYL, 2,2’-DINITRO-, 2,2’-Dinitrobibenzyl, or 1,2-Bis(2-nitrophenyl)ethane, is a complex organic compound. It’s known that it’s an intermediate in the synthesis of certain drugs .

Mode of Action

The mode of action of 2,2’-Dinitrodibenzyl involves a series of chemical reactions. The intramolecular cyclization (8-membered ring) of 2,2’-dinitrodibenzyl was achieved by electrochemical reduction in the presence of CO2 . The electrochemical behavior of the compound in acetonitrile changes from a reversible two-step 1-electron transfer process (in the absence of CO2) to an irreversible 8-electron transfer process (in the presence of CO2) .

Biochemical Pathways

It’s known that the compound is used in the synthesis of certain drugs, suggesting that it may play a role in various biochemical pathways related to these drugs .

Result of Action

As an intermediate in the synthesis of certain drugs, it likely contributes to the therapeutic effects of these drugs .

Action Environment

The action environment of 2,2’-Dinitrodibenzyl can influence its action, efficacy, and stability. For instance, the electrochemical reduction of 2,2’-Dinitrodibenzyl is influenced by the presence of CO2 . Additionally, the reaction temperature and time can be controlled to optimize the yield of the reaction .

Biochemical Analysis

Biochemical Properties

2,2’-Dinitrodibenzyl plays a significant role in biochemical reactions, particularly in the synthesis of cyclic azobenzene analogues. These analogues are incorporated into biomolecules, facilitating various biochemical processes. The compound interacts with enzymes such as 2,3-dihydroxybenzoate decarboxylase, where it undergoes decarboxylation and carboxylation reactions . These interactions are crucial for understanding the catalytic mechanisms and enhancing the efficiency of reversible enzyme reactions.

Cellular Effects

2,2’-Dinitrodibenzyl influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. The compound’s effects on cells are observed through its interaction with proteins and enzymes involved in these processes . For instance, it has been shown to modulate the activity of enzymes that play a role in lipid metabolism, thereby affecting cellular functions such as energy production and storage.

Molecular Mechanism

At the molecular level, 2,2’-Dinitrodibenzyl exerts its effects through binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the specific biochemical context . The compound’s ability to undergo electrochemical reduction in the presence of CO2 leads to the formation of cyclic intermediates, which are crucial for its biochemical activity . These interactions result in changes in gene expression and enzyme activity, contributing to its overall biochemical effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 2,2’-Dinitrodibenzyl change over time due to its stability and degradation properties. Studies have shown that the compound undergoes electrochemical reduction, leading to the formation of stable intermediates . These intermediates can have long-term effects on cellular function, as observed in both in vitro and in vivo studies. The stability of 2,2’-Dinitrodibenzyl is crucial for its sustained biochemical activity.

Dosage Effects in Animal Models

The effects of 2,2’-Dinitrodibenzyl vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects on cellular processes, while higher doses can lead to toxic or adverse effects . Studies have shown that the compound’s impact on enzyme activity and gene expression is dose-dependent, with threshold effects observed at specific concentrations.

Metabolic Pathways

2,2’-Dinitrodibenzyl is involved in various metabolic pathways, including those related to the degradation of aromatic compounds . The compound interacts with enzymes such as oxygenases, which facilitate its oxidative denitration and subsequent ring-fission. These metabolic pathways are essential for understanding the compound’s role in biochemical reactions and its overall impact on metabolic flux and metabolite levels.

Transport and Distribution

Within cells and tissues, 2,2’-Dinitrodibenzyl is transported and distributed through interactions with membrane transporters and binding proteins . These transporters play a crucial role in the compound’s localization and accumulation in specific cellular compartments. The distribution of 2,2’-Dinitrodibenzyl affects its biochemical activity and overall efficacy in various biological processes.

Subcellular Localization

The subcellular localization of 2,2’-Dinitrodibenzyl is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles The compound’s activity and function are influenced by its localization within the cell, with specific effects observed in different subcellular regions

Q & A

Q1: What is the structural characterization of 2,2'-Dinitrodibenzyl?

A1: 2,2'-Dinitrodibenzyl has the molecular formula C₁₄H₁₂N₂O₄. Its structure consists of two phenyl rings connected by an ethylene bridge, with each phenyl ring bearing a nitro group at the ortho position. The crystal structure reveals that the benzene rings within each molecule are coplanar. []

Q2: Are there efficient methods for synthesizing 2,2'-Dinitrodibenzyl?

A2: Several methods exist for synthesizing 2,2'-Dinitrodibenzyl. One approach involves the reaction of o-nitrobenzyl chloride with sodium metal in a condensation reaction, followed by reduction using iron in a mixture of water and ethanol. This method has shown promising yields and high purity. [] Another method involves the electrosynthesis of 2,2'-Dinitrodibenzyl from 2-Nitrobenzyl Bromide. []

Q3: What are the main applications of 2,2'-Dinitrodibenzyl?

A3: 2,2'-Dinitrodibenzyl is primarily used as an intermediate in the production of pharmaceuticals like the antiepileptic drug carbamazepine. [] It is also a precursor for the synthesis of cyclic azobenzene analogues, which are being explored for their potential in various applications, including incorporation into oligonucleotides, peptides, and polymers. []

Q4: Have there been studies on the environmental impact of 2,2'-Dinitrodibenzyl production?

A4: Yes, research has investigated methods for treating the effluent generated during 2,2'-Dinitrodibenzyl production. One study explored using modified attapulgite clay as an adsorbent to remove pollutants from the effluent, demonstrating its effectiveness compared to traditional methods. []

Q5: What is known about the electrochemical behavior of 2,2'-Dinitrodibenzyl?

A5: Research has delved into the electroreduction mechanism of 2,2'-Dinitrodibenzyl, particularly its intramolecular cyclization in the presence of CO₂. This research aims to controllably synthesize diazocine compounds. []

Q6: Are there any documented methods for incorporating 2,2'-Dinitrodibenzyl derivatives into biological systems?

A6: Research has explored synthesizing cyclic azobenzene analogues from 2,2'-Dinitrodibenzyl for incorporation into biomolecules. This involves converting 2,2'-Dinitrodibenzyl into a cyclic azoxybenzene intermediate, which is then further modified to create various analogues, including carboxylic acid and phosphoramidite derivatives, for potential use in bioconjugation strategies. []

Q7: What is known about the photochemical properties of 2,2'-Dinitrodibenzyl derivatives?

A7: Studies have investigated the photoreactions of 1,2-bis(2-nitrophenyl)ethane (2,2'-Dinitrodibenzyl). [] Additionally, research has shown that a D-threoninol linked cyclic azobenzene amide, synthesized from a 2,2'-Dinitrodibenzyl derivative, undergoes photo-isomerization upon illumination. This property makes these cyclic azobenzene analogues promising candidates for applications like photoswitchable biomolecules and materials. []

Q8: Has 2,2'-Dinitrodibenzyl been used in the synthesis of isotopically labeled compounds?

A8: Yes, 2,2'-Dinitrodibenzyl has been employed in the synthesis of deuterium-labeled imipramine, a medication used to treat depression. The process involved converting 2,2'-Dinitrodibenzyl to a tetradeuterated derivative, which was then used to synthesize the final labeled imipramine. []